2-((4-Fluorophenyl)amino)nicotinonitrile
Overview
Description
“2-((4-Fluorophenyl)amino)nicotinonitrile” is a chemical compound with the CAS Number: 874754-07-1 . Its molecular weight is 213.21 and its IUPAC name is 2-(4-fluoroanilino)nicotinonitrile .
Synthesis Analysis
A new fluorinated α-aminonitrile compound, namely, 2-(4-fluorophenyl)-2-(4-fluorophenylamino)acetonitrile (C14H10F2N2), has been synthesized following a ‘green protocol’ .Molecular Structure Analysis
The InChI Code of this compound is 1S/C12H8FN3/c13-10-3-5-11(6-4-10)16-12-9(8-14)2-1-7-15-12/h1-7H, (H,15,16) .Physical And Chemical Properties Analysis
The compound has a molecular weight of 213.21 . It is recommended to be stored at a temperature of 28°C .Scientific Research Applications
Medicinal Chemistry and Drug Development
2-((4-Fluorophenyl)amino)nicotinonitrile: exhibits promising potential in medicinal chemistry. Researchers have explored its use as a scaffold for designing novel drugs. Some specific applications include:
- Anti-inflammatory Agents : Derivatives of this compound may possess anti-inflammatory properties, making them relevant for conditions such as arthritis and inflammatory diseases .
- Analgesics : Investigations suggest that certain derivatives exhibit analgesic activity, which could contribute to pain management .
Agrochemicals and Crop Protection
The indole moiety in this compound is of interest in agrochemical research:
- Plant Growth Regulators : Indole derivatives play a role in plant hormone regulation. Further studies could explore their potential as plant growth regulators .
Material Science
The unique structure of this compound may find applications in material science:
- Organic Semiconductors : Researchers investigate indole-based compounds for their semiconducting properties. These materials could be useful in organic electronic devices .
Analytical Chemistry
The nitrile group in this compound makes it relevant for analytical purposes:
- Sensors and Probes : Derivatives could serve as fluorescent probes or sensors for detecting specific analytes .
Chemical Synthesis
The presence of both an amino group and a nitrile group makes this compound versatile for synthetic chemistry:
- Building Blocks : Researchers can use it as a building block for constructing more complex molecules .
Biological Studies
Although limited information is available, further exploration is warranted:
Safety and Hazards
properties
IUPAC Name |
2-(4-fluoroanilino)pyridine-3-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8FN3/c13-10-3-5-11(6-4-10)16-12-9(8-14)2-1-7-15-12/h1-7H,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CQPVCOCTBQRQIG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)NC2=CC=C(C=C2)F)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8FN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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